Cas no 866156-05-0 (4-Chloro-2-[(4-phenylbutan-2-yl)amino]-1,3-thiazole-5-carbonitrile)
866156-05-0 structure
Product Name:4-Chloro-2-[(4-phenylbutan-2-yl)amino]-1,3-thiazole-5-carbonitrile
CAS No:866156-05-0
MF:C14H14ClN3S
MW:291.799060344696
CID:5713497
PubChem ID:3810705
Update Time:2023-10-15
4-Chloro-2-[(4-phenylbutan-2-yl)amino]-1,3-thiazole-5-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- SR-01000308514
- AKOS005108098
- MS-2132
- 4-chloro-2-(4-phenylbutan-2-ylamino)-1,3-thiazole-5-carbonitrile
- 4-chloro-2-[(1-methyl-3-phenylpropyl)amino]-1,3-thiazole-5-carbonitrile
- SR-01000308514-1
- 866156-05-0
- 4-chloro-2-[(4-phenylbutan-2-yl)amino]-1,3-thiazole-5-carbonitrile
- 5-Thiazolecarbonitrile, 4-chloro-2-[(1-methyl-3-phenylpropyl)amino]-
- 4-Chloro-2-[(4-phenylbutan-2-yl)amino]-1,3-thiazole-5-carbonitrile
-
- Inchi: 1S/C14H14ClN3S/c1-10(7-8-11-5-3-2-4-6-11)17-14-18-13(15)12(9-16)19-14/h2-6,10H,7-8H2,1H3,(H,17,18)
- InChI Key: JDXVLDGVYSFHRX-UHFFFAOYSA-N
- SMILES: ClC1=C(C#N)SC(=N1)NC(C)CCC1C=CC=CC=1
Computed Properties
- Exact Mass: 291.0596963g/mol
- Monoisotopic Mass: 291.0596963g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 77Ų
Experimental Properties
- Density: 1.28±0.1 g/cm3(Predicted)
- Boiling Point: 452.0±55.0 °C(Predicted)
- pka: -1.44±0.10(Predicted)
4-Chloro-2-[(4-phenylbutan-2-yl)amino]-1,3-thiazole-5-carbonitrile Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
866156-05-0 (4-Chloro-2-[(4-phenylbutan-2-yl)amino]-1,3-thiazole-5-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk